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Compound of Interest

Compound Name: tert-Butylamine-d9Hydrobromide

Cat. No.: B586317

This guide provides crucial safety protocols, operational procedures, and disposal plans for
tert-Butylamine-d9 Hydrobromide, tailored for researchers, scientists, and drug development
professionals. The information is compiled to ensure the safe handling of this compound in a
laboratory setting.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for tert-Butylamine-d9 Hydrobromide is not readily
available, the safety profile can be inferred from the parent compound, tert-Butylamine, and
general knowledge of hydrobromide salts. tert-Butylamine is classified as a hazardous
substance.[1] It is a highly flammable liquid and vapor, harmful if swallowed or inhaled, and
causes severe skin burns and eye damage.[2][3]

GHS Classification of tert-Butylamine:

Flammable liquids (Category 2)[2][4]

Acute toxicity, Oral (Category 4)[2][4]

Acute toxicity, Inhalation (Category 3)[2][4]

Skin corrosion (Category 1A)[2]

Serious eye damage (Category 1)[5]
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o Harmful to aquatic life with long-lasting effects[2][4]

The hydrobromide salt is expected to be a corrosive solid.

Physical and Chemical Properties

A summary of the physical and chemical properties of the non-deuterated parent compound,
tert-Butylamine, is provided below. These properties are important for understanding its
behavior and potential hazards.

Property Value

Melting Point/Range -67 °C / -88.6 °F[6]

Boiling Point/Range 46 °C/114.8 °F @ 760 mmHg[6]
Flash Point -10 °C/ 14 °F[6]

Autoignition Temperature 380 °C /716 °F[6]

Vapor Pressure 226 mbar @ 20 °CJ[4]

Vapor Density 2.5 (Air = 1.0)[6]

Specific Gravity 0.690 @ 20 °C[6]

Solubility Miscible with water[6]

Note: Data is for tert-Butylamine.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to ensure personal safety when handling tert-
Butylamine-d9 Hydrobromide.[7]
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Protection Type

Recommended Equipment

Specifications and Rationale

Eye and Face Protection

Safety goggles and a face
shield

Goggles must be worn to
protect against splashes. A full-
face shield provides an
additional layer of protection
for the entire face.[8][9]

Skin and Body Protection

Flame-retardant and chemical-

resistant lab coat or coveralls

A lab coat that is both flame-
retardant and resistant to
chemicals is crucial due to the
flammability and corrosivity of
the compound.[4][10]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile)

Double gloving is
recommended. Gloves must
be inspected before use and
changed frequently, especially
if contact with the substance is

suspected.[11]

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 or higher)

A fit-tested respirator is
necessary, particularly when
handling the solid compound
where dust or aerosols may be
generated.[8][11]

Footwear

Closed-toe, chemical-resistant

shoes

Protects feet from spills.[10]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational protocol is vital for minimizing exposure and ensuring

experimental integrity.

Preparation and Engineering Controls
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o Work Area: All handling of tert-Butylamine-d9 Hydrobromide should be conducted within a
certified chemical fume hood.[12]

» Ventilation: Ensure adequate ventilation to prevent the accumulation of vapors.[2]

o Emergency Equipment: An eyewash station and safety shower must be readily accessible
and in good working order.[12]

 Inert Atmosphere: For handling the deuterated compound, consider using an inert
atmosphere (e.g., nitrogen or argon) to prevent isotopic exchange with atmospheric
moisture.

Handling the Compound

o Don PPE: Before entering the designated handling area, put on all required PPE as outlined
in the table above.

e Grounding: To prevent static discharge, which can ignite flammable vapors, ensure all metal
equipment is properly grounded.[12]

o Dispensing:
o If the compound is a solid, use non-sparking tools to handle it.
o Avoid creating dust. If possible, handle in a glove box.
o If making a solution, slowly add the solid to the solvent.

e Preventing Isotopic Exchange:

o Use aprotic or deuterated solvents where possible to maintain the isotopic purity of the
compound.

o Keep containers tightly sealed to minimize exposure to atmospheric moisture.

o Work at the lowest practical temperature to reduce the rate of potential H/D exchange.

Immediate Actions in Case of a Spill
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e Evacuate: Immediately evacuate the affected area.
» Alert: Notify colleagues and the laboratory supervisor.
o Ventilate: Ensure the area is well-ventilated.

o Containment: For a small spill, and only if you are trained to do so, contain the spill with an
inert absorbent material (e.g., sand, vermiculite). Do not use combustible materials.[6]

o Cleanup:
o Wear appropriate PPE, including respiratory protection.
o Use non-sparking tools for cleanup.[1]

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

o Decontamination: Decontaminate the spill area thoroughly.

Disposal Plan

Proper disposal of tert-Butylamine-d9 Hydrobromide and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing tert-Butylamine-d9 Hydrobromide, including contaminated
PPE and absorbent materials, in a designated, clearly labeled, and sealed hazardous
waste container.

o Do not mix this waste with other waste streams.

o Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "tert-Butylamine-d9 Hydrobromide".

¢ Disposal Method:
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o The primary recommended disposal method is incineration in a licensed hazardous waste
facility.[2]

o Consult your institution's Environmental Health and Safety (EHS) office for specific
disposal procedures and to arrange for waste pickup.

o Bromide Waste: Depending on local regulations, waste containing bromide may require
specific treatment. Some jurisdictions have protocols for the treatment and disposal of
bromide solutions.[13][14][15] Always check with your local EHS for guidance.

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for handling tert-Butylamine-d9
Hydrobromide, from receiving the compound to its final disposal.

Click to download full resolution via product page

Workflow for handling tert-Butylamine-d9 Hydrobromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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